N-(3-chlorophenyl)-5-ethyl-3-isoxazolecarboxamide
Overview
Description
N-(3-chlorophenyl)-5-ethyl-3-isoxazolecarboxamide, also known as CL-316,243, is a synthetic compound that has been extensively studied for its potential use as a therapeutic agent. It belongs to the class of compounds known as beta-3 adrenergic receptor agonists, which are known to play a role in regulating energy metabolism and thermogenesis.
Mechanism of Action
N-(3-chlorophenyl)-5-ethyl-3-isoxazolecarboxamide acts by binding to and activating the beta-3 adrenergic receptor, which is found primarily in adipose tissue. Activation of this receptor leads to the activation of a signaling pathway that promotes the breakdown of stored fat and the release of fatty acids into the bloodstream.
Biochemical and Physiological Effects:
In addition to its effects on energy metabolism, this compound has been shown to have other biochemical and physiological effects. It has been shown to increase insulin sensitivity and glucose uptake in skeletal muscle, and to improve lipid and glucose metabolism in the liver.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-chlorophenyl)-5-ethyl-3-isoxazolecarboxamide in laboratory experiments is that it has been extensively studied and its effects are well-characterized. However, one limitation is that its effects may differ between species, and it may not be a suitable model for all types of metabolic disorders.
Future Directions
There are several potential future directions for research on N-(3-chlorophenyl)-5-ethyl-3-isoxazolecarboxamide. One area of interest is the development of new beta-3 adrenergic receptor agonists with improved efficacy and safety profiles. Another area of interest is the investigation of the effects of this compound on other metabolic pathways, such as those involved in inflammation and oxidative stress. Finally, there is interest in exploring the potential use of this compound in combination with other therapeutic agents for the treatment of metabolic disorders.
Scientific Research Applications
N-(3-chlorophenyl)-5-ethyl-3-isoxazolecarboxamide has been extensively studied in animal models for its potential use in treating obesity and metabolic disorders. It has been shown to increase energy expenditure and promote weight loss in rodents, and has also been investigated for its potential use in treating type 2 diabetes.
properties
IUPAC Name |
N-(3-chlorophenyl)-5-ethyl-1,2-oxazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2O2/c1-2-10-7-11(15-17-10)12(16)14-9-5-3-4-8(13)6-9/h3-7H,2H2,1H3,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZPQYODJXCDFJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NO1)C(=O)NC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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